Cas no 7427-85-2 (Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)-)

• Product name: Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)-
• CAS No: 7427-85-2
• MF: C₁₀H₁₆O
• MW: 152.23344
• CID: 1767028
• PubChem ID: 579152

Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)-
• 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carbaldehyde
• SCHEMBL5160236
• DTXSID30342162
• 7427-85-2

• Inchi： InChI=1S/C10H16O/c1-7(2)5-8-9(6-11)10(8,3)4/h5-6,8-9H,1-4H3
• InChI Key： NQLKPDBZZUIQGM-UHFFFAOYSA-N
• SMILES： CC(=CC1C(C1(C)C)C=O)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 17.07